Cas no 39982-49-5 ((quinolin-7-yl)methanol)

(quinolin-7-yl)methanol structure
(quinolin-7-yl)methanol structure
Product Name:(quinolin-7-yl)methanol
CAS No:39982-49-5
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03789622
CID:321091
PubChem ID:97609
Update Time:2025-04-19

(quinolin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 7-Quinolinemethanol
    • (QUINOLIN-7-YL)METHANOL
    • 7-(Hydroxymethyl)quinoline
    • quinolin-7-ylmethanol
    • [7]Chinolyl-methanol
    • [7]quinolyl-methanol
    • 7-quinolinylmethanol
    • AC1L3YVC
    • AR-1H3934
    • CTK1C6145
    • quinolin-7-yl-methanol
    • SureCN2865593
    • CS-0246020
    • J-524183
    • NSC136486
    • SCHEMBL2865593
    • FT-0741820
    • AT24124
    • DTXSID90193016
    • quinolin-7-yl methanol
    • NSC 136486
    • Z1198163277
    • UNII-LN43ZM8Z3A
    • A825795
    • MFCD03789622
    • AKOS006279783
    • SB68432
    • EN300-315307
    • 39982-49-5
    • RDBBFCMDRBOXIG-UHFFFAOYSA-N
    • LN43ZM8Z3A
    • NSC-136486
    • 7-Hydroxymethyl quinoline
    • DA-35562
    • QUINOLINE, 7-METHANOL
    • DTXCID00115507
    • (quinolin-7-yl)methanol
    • MDL: MFCD03789622
    • Inchi: 1S/C10H9NO/c12-7-8-3-4-9-2-1-5-11-10(9)6-8/h1-6,12H,7H2
    • InChI Key: RDBBFCMDRBOXIG-UHFFFAOYSA-N
    • SMILES: OCC1C=CC2=CC=CN=C2C=1

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • Density: 1.218
  • Boiling Point: 334.8°Cat760mmHg
  • Flash Point: 156.3°C
  • Refractive Index: 1.667
  • PSA: 33.12
  • LogP: 1.72710

(quinolin-7-yl)methanol Pricemore >>

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